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CAS No.: 62199-01-3
Cat. No.: B14562724
Get Quote
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For researchers, scientists, and drug development professionals, understanding the intricate
relationship between molecular structure and fuel performance is paramount. This guide
provides an objective comparison of branched and linear alkanes, delving into key performance
metrics, experimental data, and the underlying chemical principles that dictate their behavior as
fuels.

The arrangement of carbon atoms in an alkane molecule, whether in a straight chain (linear) or
with branches, significantly impacts its physical and chemical properties. These structural
differences translate directly into variations in fuel performance, particularly in internal
combustion engines. This comparison will focus on three critical performance indicators: octane
rating, heat of combustion, and viscosity.

Data Presentation: A Quantitative Comparison

The following table summarizes the key quantitative differences in the physical and
performance properties of representative linear and branched alkanes.
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Branched Alkane (Iso-
Property Linear Alkane (n-Octane) octane | 2,2,4-
Trimethylpentane)

Research Octane Number

(RON) -20[1][2][3] 100[1][2][3]
Heat of Combustion (kJ/mol) ~ -5470[1] -5458[1]
Density (g/mL at 20°C) ~0.703[1] ~0.692[1]
Viscosity Higher Lower[4][5][6]

The Interplay of Structure and Performance: A
Logical Relationship

The performance disparities between linear and branched alkanes are a direct consequence of
their molecular structures. The diagram below illustrates the causal relationships from
molecular structure to engine performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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